Cas no 20896-07-5 (3-(bromomethyl)-4-chloro-1-benzothiophene)

3-(bromomethyl)-4-chloro-1-benzothiophene structure
20896-07-5 structure
Product Name:3-(bromomethyl)-4-chloro-1-benzothiophene
CAS No:20896-07-5
MF:C9H6BrClS
MW:261.565939426422
CID:6118383
PubChem ID:12398623
Update Time:2024-03-01

3-(bromomethyl)-4-chloro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-4-chloro-1-benzothiophene
    • Benzo[b]thiophene, 3-(bromomethyl)-4-chloro-
    • EN300-7966980
    • 3-bromomethyl-4-chloro-benzo[b]thiophene
    • SWCYQEDINMUYPH-UHFFFAOYSA-N
    • 20896-07-5
    • SCHEMBL3276608
    • Inchi: 1S/C9H6BrClS/c10-4-6-5-12-8-3-1-2-7(11)9(6)8/h1-3,5H,4H2
    • InChI Key: SWCYQEDINMUYPH-UHFFFAOYSA-N
    • SMILES: C12=CC=CC(Cl)=C1C(CBr)=CS2

Computed Properties

  • Exact Mass: 259.90621g/mol
  • Monoisotopic Mass: 259.90621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.693±0.06 g/cm3(Predicted)
  • Boiling Point: 345.5±27.0 °C(Predicted)

3-(bromomethyl)-4-chloro-1-benzothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7966980-0.05g
3-(bromomethyl)-4-chloro-1-benzothiophene
20896-07-5 95.0%
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Enamine
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Enamine
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Aaron
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